1-ethyl-4-methyl-2,3-dihydro-1H-indole

• IUPAC Name: 1-ethyl-4-methyl-2,3-dihydroindole
• InChI: InChI=1S/C11H15N/c1-3-12-8-7-10-9(2)5-4-6-11(10)12/h4-6H,3,7-8H2,1-2H3
• InChI Key: PIUPIJIOTOXLMO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C=CC=C21)C
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• CAS RN: 86911-83-3

Description

“1-ethyl-4-methyl-2,3-dihydro-1H-indole” is a chemical compound with the CAS Number: 86911-83-3. It has a molecular weight of 161.25 and its IUPAC name is 1-ethyl-4-methylindoline. The compound is a pale-yellow to yellow-brown liquid.

Molecular Structure Analysis

The molecular structure of “1-ethyl-4-methyl-2,3-dihydro-1H-indole” can be represented by the linear formula C11H15N. More detailed structural information may be available in 2D or 3D molecular models.

Physical And Chemical Properties Analysis

“1-ethyl-4-methyl-2,3-dihydro-1H-indole” is a pale-yellow to yellow-brown liquid. More detailed physical and chemical properties may be available from specialized databases.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .

Anti-Inflammatory and Analgesic Activities

Certain indole derivatives exhibit anti-inflammatory and analgesic effects. Notably:

• .

Other Biological Activities

Indole derivatives also participate in various other biological processes:

Future Directions

Indole derivatives, such as “1-ethyl-4-methyl-2,3-dihydro-1H-indole”, continue to attract research interest due to their significant biological activity and prevalence in natural products and drugs. Future research will likely continue to explore novel synthesis methods and potential applications of these compounds.